Cas no 1272756-62-3 (2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one)
2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Bromopropyl)-2H,3H,4H-pyrido-[3,2-b][1,4]oxazin-3-one
- 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one
-
- MDL: MFCD18651758
- Inchi: 1S/C10H11BrN2O2/c11-5-1-3-8-10(14)13-9-7(15-8)4-2-6-12-9/h2,4,6,8H,1,3,5H2,(H,12,13,14)
- InChI Key: OHASRLNUBYAMTN-UHFFFAOYSA-N
- SMILES: N1C2=NC=CC=C2OC(CCCBr)C1=O
2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 059551-500mg |
2-(3-Bromopropyl)-2H,3H,4H-pyrido-[3,2-b][1,4]oxazin-3-one, >95% |
1272756-62-3 | >95% | 500mg |
$390.00 | 2023-09-08 | |
| Matrix Scientific | 059551-1g |
2-(3-Bromopropyl)-2H,3H,4H-pyrido-[3,2-b][1,4]oxazin-3-one, >95% |
1272756-62-3 | >95% | 1g |
$487.00 | 2023-09-08 | |
| TRC | B049130-50mg |
2-(3-Bromopropyl)-2H,3H,4H-pyrido-[3,2-b][1,4]oxazin-3-one |
1272756-62-3 | 50mg |
$ 155.00 | 2022-06-07 | ||
| TRC | B049130-100mg |
2-(3-Bromopropyl)-2H,3H,4H-pyrido-[3,2-b][1,4]oxazin-3-one |
1272756-62-3 | 100mg |
$ 255.00 | 2022-06-07 | ||
| abcr | AB303408-500 mg |
2-(3-Bromopropyl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one; 95% |
1272756-62-3 | 500MG |
€299.00 | 2022-08-31 | ||
| abcr | AB303408-1 g |
2-(3-Bromopropyl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one; 95% |
1272756-62-3 | 1g |
€455.60 | 2022-08-31 | ||
| Key Organics Ltd | 8Z-0204-1MG |
2-(3-bromopropyl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one |
1272756-62-3 | >95% | 1mg |
£28.00 | 2025-02-08 | |
| Key Organics Ltd | 8Z-0204-5MG |
2-(3-bromopropyl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one |
1272756-62-3 | >95% | 5mg |
£35.00 | 2025-02-08 | |
| Key Organics Ltd | 8Z-0204-10MG |
2-(3-bromopropyl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one |
1272756-62-3 | >95% | 10mg |
£48.00 | 2025-02-08 | |
| Key Organics Ltd | 8Z-0204-0.5G |
2-(3-bromopropyl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one |
1272756-62-3 | >95% | 0.5g |
£165.00 | 2025-02-08 |
2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one
Comprehensive Overview of 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one (CAS No. 1272756-62-3)
The compound 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one (CAS No. 1272756-62-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridooxazinone core and a bromopropyl side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
In recent years, the demand for heterocyclic compounds like 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one has surged, driven by advancements in medicinal chemistry and crop protection. A growing body of literature highlights its role in developing novel antimicrobial agents and central nervous system (CNS) therapeutics. The bromine moiety in its structure offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties.
One of the most searched questions about this compound revolves around its synthetic pathways and applications in drug design. Scientists are exploring its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. Additionally, its oxazinone ring system aligns with trends in sustainable chemistry, as it can be derived from renewable feedstock. This dual appeal—both in biomedical innovation and green chemistry—positions CAS No. 1272756-62-3 as a compound of high interest.
From a technical perspective, the physicochemical properties of 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one are critical for its handling and application. Its moderate solubility in polar solvents and stability under controlled conditions make it suitable for high-throughput screening and combinatorial chemistry. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity.
The compound’s relevance extends to academic research and industrial R&D, where it is often used to study structure-activity relationships (SAR). Recent patents highlight its utility in designing G-protein-coupled receptor (GPCR) ligands, addressing unmet medical needs in metabolic disorders. Furthermore, its compatibility with microwave-assisted synthesis techniques aligns with the industry’s shift toward faster, more efficient reaction methodologies.
In conclusion, 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one (CAS No. 1272756-62-3) represents a multifaceted tool for modern chemical research. Its adaptability in pharmaceutical development, coupled with its alignment with sustainability goals, ensures its continued prominence in scientific discourse. As exploration of heterocyclic frameworks expands, this compound is poised to play a pivotal role in next-generation therapeutics and agrochemicals.
1272756-62-3 (2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)